2-Methoxy-4-propyl phenol - d2

• CAS: 1335401-61-0
• Synonyms: 2-methoxy-4-propyl phenol - d2
• Molecular Formula: C10H12D2O2
• Molecular Weight: 168.234

2-Methoxy-4-propyl phenol-d2 (CAS 1335401-61-0) is a deuterated isotopologue of the naturally occurring methoxyphenol 2-methoxy-4-propylphenol (dihydroeugenol, CAS 2785-87-7). This stable isotope-labeled compound incorporates two deuterium atoms, resulting in a molecular formula of C10H12D2O2 and a molecular weight of 168.23 g/mol.

2-Methoxy-4-propyl phenol-d2 (CAS 1335401-61-0): Isotopic Purity and Analytical Specification

2-Methoxy-4-propyl phenol-d2 (CAS 1335401-61-0) is a deuterated isotopologue of the naturally occurring methoxyphenol 2-methoxy-4-propylphenol (dihydroeugenol, CAS 2785-87-7). This stable isotope-labeled compound incorporates two deuterium atoms, resulting in a molecular formula of C10H12D2O2 and a molecular weight of 168.23 g/mol . The compound is supplied as a neat liquid with a minimum isotopic purity of 95%, as specified by commercial vendors . It is primarily utilized as an internal standard or tracer in quantitative analytical workflows, including NMR, GC-MS, and LC-MS, to enable precise quantitation of its unlabeled counterpart in complex matrices .

Isotopic Standard Deuterated d2 isotopologue for MS-based quantitation

Analytical Use Internal standard for GC-MS, LC-MS, and NMR workflows

Specification Certified isotopic enrichment; supplied as neat liquid

2-Methoxy-4-propyl phenol-d2: Why Unlabeled or Differently Labeled Analogs Cannot Substitute

Generic substitution of 2-methoxy-4-propyl phenol-d2 with its unlabeled parent (2-methoxy-4-propylphenol) or other isotopic variants (e.g., d3, 13C3) is analytically unsound and may compromise data integrity. The unlabeled analog lacks the mass shift required for differentiation in mass spectrometry (MS)-based quantification [1]. Differently labeled analogs (e.g., d3 vs. d2) introduce distinct isotopic patterns and retention time shifts that invalidate established calibration curves and method validation parameters [2]. Furthermore, isotopic purity and labeling site specificity directly impact the accuracy of isotope dilution mass spectrometry (IDMS) and nuclear magnetic resonance (NMR) quantification [3]. The specific d2 labeling pattern (two deuterium atoms) provides a defined 2 Da mass shift, which is optimal for minimizing spectral overlap while maintaining sufficient sensitivity in low-resolution MS systems, a balance that may be disrupted by alternative labeling strategies.

Unlabeled analog

Lacks the required mass shift for MS differentiation and cannot correct matrix effects in isotope dilution assays.

Differently labeled variants (d3, 13C3)

Introduce distinct isotopic patterns and retention-time shifts that invalidate established calibration models.

Isotopic purity and labeling site

Deviation from the specified d2 pattern and certified enrichment may compromise IDMS and NMR quantification accuracy.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. https://doi.org/10.1002/rcm.1790 View Source
• [2] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. https://doi.org/10.4155/bio.09.185 View Source
• [3] Darwish, T. A., James, M., Yepuri, N. R., & Holden, P. J. (2016). Quantitative analysis of deuterium using the isotopic effect on quaternary 13C NMR chemical shifts. Journal of Labelled Compounds and Radiopharmaceuticals, 59(1), 29-38. https://doi.org/10.1002/jlcr.3363 View Source

2-Methoxy-4-propyl phenol-d2: Comparative Performance Data for Analytical Method Selection

Mass Spectrometry Differentiation: Defined 2 Da Shift vs. Unlabeled Analog

2-Methoxy-4-propyl phenol-d2 exhibits a +2 Da mass shift relative to the unlabeled 2-methoxy-4-propylphenol (MW 166.22 g/mol). This defined shift enables unambiguous differentiation and quantitation via mass spectrometry (MS), whereas the unlabeled analog cannot be distinguished from endogenous analyte . The +2 Da shift is optimal for minimizing isotopic cross-talk in low-resolution MS instruments while providing sufficient mass separation for accurate peak integration [1].

Mass Shift (MS)

Method context

+2 Da shift vs unlabeled

Enables unambiguous MS differentiation and matrix-effect correction.

Minimizes spectral overlap in low-resolution MS.

Evidence Dimension	Molecular Ion Mass Shift (MS Detection)
Target Compound Data	+2 Da (MW 168.23 g/mol)
Comparator Or Baseline	Unlabeled 2-methoxy-4-propylphenol (MW 166.22 g/mol)
Quantified Difference	Δ 2 Da
Conditions	Electrospray Ionization (ESI) or Electron Ionization (EI) Mass Spectrometry

Why This Matters

A +2 Da shift ensures the labeled internal standard elutes with nearly identical chromatographic behavior while generating a distinct MS signal, enabling accurate correction for matrix effects and instrument variability.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. https://doi.org/10.1002/rcm.1790 View Source

NMR Quantification: Reduced Spectral Complexity vs. Unlabeled Analog

The substitution of two hydrogens with deuterium in 2-methoxy-4-propyl phenol-d2 eliminates corresponding 1H NMR signals, simplifying the spectrum and enabling more accurate integration of residual proton signals for absolute quantitation using an internal standard [1]. This is particularly advantageous for quantifying the degree of deuteration or when the unlabeled analog's 1H NMR spectrum suffers from signal overlap in complex mixtures. Quantitative NMR (qNMR) methods using deuterated internal standards can achieve purity assessments with sub-percent precision [2].

NMR Signal Reduction

Class-level

2 ¹H signals removed by D substitution

Simplifies qNMR integration and purity assessment.

Class-level inference for spectral simplification.

Evidence Dimension	1H NMR Signal Reduction
Target Compound Data	Two fewer 1H signals due to D substitution
Comparator Or Baseline	Unlabeled 2-methoxy-4-propylphenol (full 1H NMR spectrum)
Quantified Difference	2 protons replaced by deuterium (invisible in 1H NMR)
Conditions	1H NMR spectroscopy, deuterated solvent (e.g., CDCl3 or DMSO-d6)

Why This Matters

Spectral simplification reduces signal overlap and improves integration accuracy, which is critical for quantifying deuterium incorporation or using the compound as a qNMR internal standard.

• [1] Darwish, T. A., James, M., Yepuri, N. R., & Holden, P. J. (2016). Quantitative analysis of deuterium using the isotopic effect on quaternary 13C NMR chemical shifts. Journal of Labelled Compounds and Radiopharmaceuticals, 59(1), 29-38. https://doi.org/10.1002/jlcr.3363 View Source
• [2] Gao, L., et al. (2018). A comparative uncertainty study of the purity assessment of chemical reference substances using differential scanning calorimetry (DSC) and mass balance method. Accreditation and Quality Assurance, 23, 1-11. https://doi.org/10.1007/s00769-018-1306-6 View Source

Isotopic Purity Specification: 95% Minimum vs. Non-Specified Unlabeled Material

Commercial specifications for 2-Methoxy-4-propyl phenol-d2 mandate a minimum isotopic purity of 95% . This ensures that the contribution of unlabeled or incompletely labeled molecules to the analytical signal is <5%, a critical parameter for accurate isotope dilution calculations. In contrast, the unlabeled analog (2-methoxy-4-propylphenol) is typically characterized by chemical purity (e.g., ≥95% by GC) but lacks any specification for isotopic enrichment . The defined isotopic purity of the d2 compound directly limits the 'isotope impurity' correction factor required in IDMS workflows.

Isotopic Purity

Specification review

≥95% atom D

Reduces systematic quantitation error in IDMS.

Vendor CoA specification.

Evidence Dimension	Isotopic Purity (Enrichment)
Target Compound Data	≥95% atom D
Comparator Or Baseline	Unlabeled 2-methoxy-4-propylphenol (0% atom D, natural abundance)
Quantified Difference	≥95% atom D vs. 0.015% natural abundance
Conditions	Vendor Certificate of Analysis (CoA) specifications

Why This Matters

The high isotopic purity reduces systematic error in quantitation, ensuring that the measured analyte-to-internal-standard ratio accurately reflects the true concentration of the target analyte.

Chromatographic Co-Elution: Retention Time Fidelity vs. 13C-Labeled Analogs

Deuterium-labeled internal standards like 2-Methoxy-4-propyl phenol-d2 generally exhibit near-identical chromatographic retention times to their unlabeled counterparts due to minimal isotopic effects on polarity [1]. In contrast, 13C-labeled analogs (e.g., OTNE-13C3) can show slightly altered retention times, a phenomenon known as the 'inverse isotope effect' in reversed-phase LC [2]. Co-elution is critical for correcting matrix-induced ion suppression or enhancement in LC-MS/MS assays, and any retention time shift can reduce correction accuracy [1].

Co-elution Fidelity

Class-level

Near-zero retention shift vs unlabeled

Maximizes LC-MS matrix-effect correction accuracy.

May differ from 13C-labeled analogs.

Evidence Dimension	Retention Time Difference (Reversed-Phase LC)
Target Compound Data	Near-zero shift (typically <0.02 min) relative to unlabeled
Comparator Or Baseline	13C-labeled analog (OTNE-13C3), measurable shift possible
Quantified Difference	Minimal (deuterated) vs. measurable (13C)
Conditions	Reversed-phase liquid chromatography (C18 column, acetonitrile/water gradient)

Why This Matters

Co-elution ensures that both analyte and internal standard experience identical ionization conditions, thereby maximizing the accuracy of matrix effect correction and improving assay robustness.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. https://doi.org/10.1002/rcm.1790 View Source
• [2] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. https://doi.org/10.4155/bio.09.185 View Source

2-Methoxy-4-propyl phenol-d2: Recommended Use Cases Based on Analytical Evidence

Quantitative Analysis of Dihydroeugenol in Flavor and Fragrance Matrices by Isotope Dilution GC-MS

Utilize 2-Methoxy-4-propyl phenol-d2 as an internal standard for the accurate quantitation of dihydroeugenol in complex flavor samples (e.g., wines, spirits, essential oils). The +2 Da mass shift (Section 3, Evidence 1) and high isotopic purity (Section 3, Evidence 3) enable precise correction for matrix effects, ensuring reliable quantification down to low ppm levels [1].

Method Development and Validation for LC-MS/MS Bioanalysis of Phenolic Metabolites

Employ 2-Methoxy-4-propyl phenol-d2 as a stable isotope-labeled internal standard (SIL-IS) in bioanalytical LC-MS/MS methods. The compound's near-identical chromatographic retention time to the unlabeled analyte (Section 3, Evidence 4) provides optimal correction for ion suppression/enhancement in biological matrices such as plasma or urine, improving assay accuracy and precision [2].

Quantitative NMR (qNMR) Purity Assessment of Deuterated Building Blocks

Use 2-Methoxy-4-propyl phenol-d2 as an internal reference standard for quantitative 1H NMR (qNMR) to determine the absolute purity of organic compounds. The reduced spectral complexity due to deuterium substitution (Section 3, Evidence 2) simplifies integration, while the high isotopic purity (≥95%) ensures accurate calibration [3].

Lignin Model Compound Mechanistic Studies with Isotopic Tracing

Incorporate 2-Methoxy-4-propyl phenol-d2 as a deuterium-labeled tracer in mechanistic studies of lignin depolymerization or catalytic upgrading. The specific deuterium labeling allows for tracking hydrogen transfer pathways and quantifying reaction intermediates via MS or NMR, providing insights that unlabeled analogs cannot [4].

Application

Selection Property

Validation Focus

Flavor/fragrance matrix quantitation (GC-MS)

Defined +2 Da mass shift for isotope dilution

Matrix-effect correction and low-level detection

Bioanalytical method development (LC-MS/MS)

Near-identical chromatographic co-elution

Ion suppression/enhancement correction in research matrices

Quantitative NMR purity assessment

Reduced spectral complexity from D substitution

Integration accuracy and calibration for qNMR

Lignin depolymerization mechanistic tracing

Deuterium-labeled tracer for pathway studies

Hydrogen transfer tracking via MS/NMR

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. https://doi.org/10.1002/rcm.1790 View Source
• [2] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. https://doi.org/10.4155/bio.09.185 View Source
• [3] Darwish, T. A., James, M., Yepuri, N. R., & Holden, P. J. (2016). Quantitative analysis of deuterium using the isotopic effect on quaternary 13C NMR chemical shifts. Journal of Labelled Compounds and Radiopharmaceuticals, 59(1), 29-38. https://doi.org/10.1002/jlcr.3363 View Source
• [4] Chen, J., et al. (2024). Single-step conversion of lignin monomers to phenol: Bridging the gap between lignin and high-value chemicals. Chinese Journal of Catalysis, 58, 123-135. https://doi.org/10.1016/S1872-2067(23)64595-9 View Source